Cas no 1379811-95-6 (2-Phenyl-5-(pentafluorosulfanyl)-1H-benzoimidazole)

2-Phenyl-5-(pentafluorosulfanyl)-1H-benzoimidazole structure

1379811-95-6 structure

Product Name:2-Phenyl-5-(pentafluorosulfanyl)-1H-benzoimidazole

CAS No:1379811-95-6

MF:C₁₃H₉F₅N₂S

MW:320.280978918076

MDL:MFCD22370126

CID:2619905

Update Time:2023-08-07

2-Phenyl-5-(pentafluorosulfanyl)-1H-benzoimidazole Chemical and Physical Properties

Names and Identifiers

- 2-Phenyl-5-(pentafluorosulfanyl)-1H-benzoimidazole
- PC405542
- 5-(pentafluoro-lambda~6~-sulfanyl)-2-phenyl-1H-benzimidazole
- MDL： MFCD22370126
- Inchi： 1S/C13H9F5N2S/c14-21(15,16,17,18)10-6-7-11-12(8-10)20-13(19-11)9-4-2-1-3-5-9/h1-8H,(H,19,20)
- InChI Key： CSRDYOJLMUULLL-UHFFFAOYSA-N
- SMILES： S(C1=CC=C2C(=C1)NC(C1C=CC=CC=1)=N2)(F)(F)(F)(F)F

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 21
Rotatable Bond Count: 1
Complexity: 405
XLogP3: 6.5
Topological Polar Surface Area: 29.7

2-Phenyl-5-(pentafluorosulfanyl)-1H-benzoimidazole Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
TRC	P190440-25mg	2-Phenyl-5-(pentafluorosulfanyl)-1H-benzoimidazole	1379811-95-6		25mg	$ 110.00	2022-06-03
TRC	P190440-50mg	2-Phenyl-5-(pentafluorosulfanyl)-1H-benzoimidazole	1379811-95-6		50mg	$ 180.00	2022-06-03
abcr	AB304815-500 mg	2-Phenyl-5-(pentafluorosulfanyl)-1H-benzoimidazole; 95%	1379811-95-6		500 mg	€464.40	2023-07-19
abcr	AB304815-1 g	2-Phenyl-5-(pentafluorosulfanyl)-1H-benzoimidazole; 95%	1379811-95-6		1 g	€703.40	2023-07-19
abcr	AB304815-500mg	2-Phenyl-5-(pentafluorosulfanyl)-1H-benzoimidazole, 95%; .	1379811-95-6	95%	500mg	€464.40	2025-02-13
abcr	AB304815-1g	2-Phenyl-5-(pentafluorosulfanyl)-1H-benzoimidazole, 95%; .	1379811-95-6	95%	1g	€703.40	2025-02-13

2-Phenyl-5-(pentafluorosulfanyl)-1H-benzoimidazole Related Literature

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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
2. An insight into the role of side chains in the microstructure and carrier mobility of high-performance conjugated polymers†

Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
3. An insight into the origin of room-temperature ferromagnetism in SnO2 and Mn-doped SnO2 quantum dots: an experimental and DFT approach†

Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
4. An aqueous ammonia sensor based on an inkjet-printed polyaniline nanoparticle-modified electrode

Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
5. An algal process treatment combined with the Fenton reaction for high concentrations of amoxicillin and cefradine

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Related Categories

Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Phenylbenzimidazoles

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